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Introduction

The standardization of a hydrochloric acid (HCI) solution is a fundamental procedure in
analytical chemistry, crucial for determining its exact concentration. Laboratory-grade HCI is not
suitable as a primary standard due to its volatile nature and impure state.[1] Therefore, it must
be standardized against a primary standard, a highly pure and stable compound. Anhydrous
sodium carbonate (Na=CO3) is an excellent choice for a primary standard due to its high purity,
stability, and non-hygroscopic nature.[2][3]

This titration involves the neutralization reaction between a strong acid (HCI) and a weak base
(Na2COs). The reaction proceeds to completion, and the endpoint, where neutralization is
complete, can be accurately determined using a suitable indicator.[2] The overall balanced
chemical equation for the reaction is:

Na2COs(aq) + 2HCI(aq) — 2NaCl(aqg) + H20(l) + CO2(g)[1][2][4]

This equation shows that one mole of sodium carbonate reacts with two moles of hydrochloric
acid.[2][5] Methyl orange is the preferred indicator for this titration as its pH range (3.1 - 4.4)
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aligns with the equivalence point of the strong acid-weak base reaction, providing a sharp color
change from yellow to a persistent orange-pink.[1][2][6]

Experimental Protocols
Materials and Reagents

Equipment:

Analytical balance (£ 0.0001 g)
e 250 mL Volumetric flask

e 50 mL Burette

e 25 mL Pipette

e 250 mL Conical flasks (x3)

o Burette stand and clamp

o Pipette filler

e Small funnel

e Beakers (100 mL, 250 mL)

» Wash bottle with distilled water
o White glazed tile[4]

Reagents:

Anhydrous sodium carbonate (NazCOs3), primary standard grade

Hydrochloric acid (HCI) solution, unknown concentration

Methyl orange indicator solution[4]

Distilled or deionized water
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Protocol 1: Preparation of 0.1 M Standard Sodium
Carbonate Solution

This protocol details the preparation of 250 mL of a standard 0.1 M sodium carbonate solution.

o Calculation: Calculate the mass of anhydrous Na2COs required. The molar mass of Na2COs
is 105.99 g/mol . For 250 mL (0.250 L) of a 0.1 M solution, the required mass is 0.1 mol/L *
0.250 L * 105.99 g/mol = 2.650 g. A commonly used concentration is M/10 (0.1 M), for which
1.325 g in 250 mL is often prepared.[4]

» Weighing: Accurately weigh approximately 2.650 g of anhydrous sodium carbonate into a
clean, dry beaker using an analytical balance.[7]

» Dissolving: Add about 50 mL of distilled water to the beaker and stir with a clean glass rod
until the solid is completely dissolved.

e Quantitative Transfer: Carefully transfer the solution into a 250 mL volumetric flask using a
funnel. Rinse the beaker, glass rod, and funnel with small amounts of distilled water,
transferring all washings into the volumetric flask to ensure no loss of solute.[7]

 Dilution: Add distilled water to the volumetric flask until the liquid level is close to the
graduation mark. Use a dropper or pipette for the final addition, ensuring the bottom of the
meniscus is precisely on the mark.[7]

o Homogenization: Stopper the flask and invert it several times (at least 10-15 times) to ensure
the solution is thoroughly mixed and has a uniform concentration.[7]

Protocol 2: Titration of Hydrochloric Acid with Standard
Sodium Carbonate

o Burette Preparation: Rinse a clean 50 mL burette with a small amount of the HCI solution
and discard the rinsing.[1]

« Filling the Burette: Clamp the burette vertically in a stand. Using a funnel, fill the burette with
the HCI solution to above the zero mark. Remove the funnel and run some solution out to
ensure the tip is free of air bubbles. Record the initial burette reading to two decimal places.

[1]
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» Pipette Preparation: Rinse a 25 mL pipette with a small amount of the standard Na=COs
solution, discarding the rinsing.[1]

» Aliquot Transfer: Pipette exactly 25.00 mL of the standard Na=COs solution into a clean 250
mL conical flask.[1][7]

e Indicator Addition: Add 2-3 drops of methyl orange indicator to the conical flask. The solution
should turn yellow.[2][4] Place a white tile under the flask to make the endpoint color change
easier to observe.[1]

e Rough Titration: Perform a preliminary or rough titration by adding the HCI from the burette in
1 mL increments while swirling the flask. Note the approximate volume of HCI required to
cause the color to change from yellow to orange-pink.[1]

o Accurate Titration: Refill the burette and record the new initial volume. Pipette another 25.00
mL of the Na2COs solution into a clean conical flask and add the indicator. Add HCI from the
burette rapidly until you are about 2 mL short of the rough titration volume. Then, add the
HCI dropwise, swirling constantly, until a single drop causes a permanent color change from
yellow to orange-pink.[1] This is the endpoint.

e Recording: Record the final burette reading. The volume of HCI used is the final reading
minus the initial reading.

o Concordant Results: Repeat the accurate titration (steps 7-8) until you obtain at least two
concordant results, which are titers that agree within £0.1 mL.[1]

Data Presentation

Quantitative data from the experiment should be recorded systematically for clarity and ease of
calculation.

Table 1: Titration Data for HCI vs. Na2COQOs
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. Initial Burette Final Burette Volume of HCI
Titration . .
Reading (mL) Reading (mL) Used (mL)
Rough
1
2
3

| Average | | | (Use concordant values) |

Table 2: Summary of Experimental Parameters

Parameter Value

Mass of NazCOs (e.g., 2.650 g)
Volume of Na2COs Standard Solution 250.0 mL
Molarity of Na2COs Standard Solution (Calculated M)

| Volume of NazCOs Aliquot | 25.00 mL |

Calculations

The molarity of the hydrochloric acid solution is calculated using the stoichiometry of the
balanced chemical equation.

1. Calculate the Molarity of the Standard Na=COs Solution:

e Molarity (M_Na2CO3) = (Mass of Na2COs (g)) / (Molar Mass of NazCOs ( g/mol ) * Volume of
solution (L))

2. Calculate the Molarity of the HCI Solution: From the balanced equation, the mole ratio of
Na2COs to HCl is 1:2. The formula for calculation is:

(M_HCI*V_HCI)/ 2 = (M_Na2CO03 * V_Na2C03) / 1[2]
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Where:

M_HCI = Molarity of the HCI solution (mol/L) - Unknown

V_HCI = Average volume of HCI used from concordant titrations (L)

M_Na2CO3 = Molarity of the standard Naz=COs solution (mol/L)

V_Na2CO3 = Volume of the Na2COs aliquot pipetted (L)
Rearranging the formula to solve for M_HCI:
M_HCI = (2*M_Na2CO3 *V_Na2CO03) / V_HCI

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for the standardization of HCI using
sodium carbonate.

Click to download full resolution via product page

Caption: Workflow for HCI standardization with sodium carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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